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Compound of Interest

Compound Name: Dextrorphan D-tartrate
Cat. No.: B1631158
Get Quote
\ J

Abstract & Scope

Dextrorphan (DXO) is the primary active metabolite of dextromethorphan and acts as a potent
N-methyl-D-aspartate (NMDA) receptor antagonist. In research settings, Dextrorphan is
frequently utilized as the D-tartrate salt (CAS: 143-98-6) due to its enhanced stability compared
to the free base. However, the tartrate moiety introduces specific solubility constraints,
particularly regarding hygroscopicity and "crash-out" precipitation upon aqueous dilution.

This guide provides a standardized, field-validated protocol for preparing, storing, and diluting
Dextrorphan D-tartrate (DXT) stock solutions in Dimethyl Sulfoxide (DMSO). It addresses the
critical physicochemical properties necessary to maintain compound integrity during in vitro
assays.

Physicochemical Profile

Before handling, verify the specific form of the compound.[1] The calculations below are based
on the standard 1:1 tartrate salt.
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Parameter Data Notes

Active metabolite of

Compound Name Dextrorphan D-tartrate
Dextromethorphan
CAS Number 143-98-6 Note: Free base is 125-73-5
Molecular Weight 407.46 g/mol 1:1 Salt stoichiometry
B Recommended Stock: 10 mM
Solubility (DMSO) ~20 mg/mL (Max)
(~4.07 mg/mL)
~10 mg/mL (PBS pH 7.[2][3 H dependent; risk of
Solubility (Aq) J ( PH 7 [2113] P _ p o .
[4]2) precipitation in high-salt media
Appearance White to off-white solid Crystalline powder
Storage (Solid) -20°C Protect from light; Desiccate

Critical Considerations (The "Why" Behind the

Protocol)
The Hygroscopicity Trap
DMSO is highly hygroscopic; it absorbs atmospheric water rapidly.[5] Dextrorphan tartrate

solubility decreases significantly as the water content in DMSO rises.

e Risk: Using "old" DMSO from a loosely capped bottle can lead to invisible micro-precipitates
that alter effective concentration.

e Solution: Always use Anhydrous DMSO (=99.9%, water <0.005%) and minimize air
exposure.

The "Crash-Out" Effect

When diluting a hydrophobic stock into aqueous media (e.g., DMEM or Krebs buffer), local
regions of high concentration form at the injection site, causing the compound to precipitate
before it can disperse.

e Solution: Use the "Vortex-Dropwise" technique described in Protocol 2.
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Filter Compatibility

If sterilization is required, do not use Cellulose Acetate (CA) filters, as DMSO degrades them.

» Requirement: Use PTFE (Polytetrafluoroethylene) or Nylon syringe filters (0.22 pm).

Protocol 1: Preparation of 10 mM Stock Solution

Target: 10 mM Stock Solution in 1 mL anhydrous DMSO. Yield: Sufficient for ~1000 assays at
10 uM final concentration.

Reagents & Equipment[5][6][7][8]

o Dextrorphan D-tartrate (Solid)[5][6][7][8]

Anhydrous DMSO (Sigma-Aldrich or equivalent, stored w/ molecular sieves)

Amber glass vials (Borosilicate) with PTFE-lined caps

Analytical balance (Precision 0.01 mg)

Sonicator bath[5]

Step-by-Step Methodology

o Equilibration: Remove the Dextrorphan D-tartrate vial from -20°C storage. Do not open until
it reaches room temperature (approx. 30 mins).

o Reason: Opening a cold vial causes condensation to form on the hygroscopic salt, leading
to hydrolysis or weighing errors.

e Weighing: Weigh 4.07 mg of Dextrorphan D-tartrate.

o Calculation:

e Solvent Addition: Transfer powder to a sterile amber vial. Add 1.0 mL of Anhydrous DMSO.
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o Technique: Wash down the sides of the vial to ensure all powder is submerged.

» Dissolution: Vortex vigorously for 30 seconds.

o Check: If particulates remain, sonicate in a water bath at ambient temperature for 5
minutes. Avoid heating above 30°C to prevent degradation.

* Inspection: Hold the vial up to a light source. The solution must be perfectly clear.
¢ Aliquoting: Dispense into 50—100 pL aliquots in sterile polypropylene microcentrifuge tubes.

o Storage: Store at -20°C (stable for 6 months) or -80°C (stable for >1 year). Avoid repeated
freeze-thaw cycles (max 3 cycles).

Visualization: Stock Preparation Workflow
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Caption: Logical workflow for the preparation of Dextrorphan D-tartrate stock, emphasizing
moisture control.

Protocol 2: Aqueous Dilution (The "Sandwich"
Method)

Objective: Dilute 20 mM DMSO stock to 10 uM working solution (1:1000 dilution) in cell culture
media without precipitation.

o Preparation: Pre-warm the culture media (e.g., DMEM) to 37°C.
 Intermediate Step (Optional but Recommended):
o Prepare a 10x intermediate by diluting stock 1:100 into PBS or Media.

o Note: If the 1:100 dilution precipitates, perform the dilution directly into the final volume
using the step below.

¢ Direct Dilution Technique:

[¢]

Place the culture media in a vortexing tube.

[¢]

Set vortex to medium speed.

o

While vortexing, inject the DMSO stock dropwise directly into the center of the vortex
cone.

o

Why: This rapidly disperses the DMSO, preventing local concentrations from exceeding
the solubility limit (the "crash-out" zone).

¢ Final DMSO Concentration: Ensure final DMSO is

to avoid solvent toxicity in sensitive neuronal cultures.

Troubleshooting Guide
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Observation Probable Cause Corrective Action

Discard.[9] Re-make using

Cloudy Stock Water contamination in DMSO
fresh anhydrous DMSO.
o ) . Warm to 37°C for 5 mins,
Precipitate on Thawing Low solubility at cold temp )
vortex, then sonicate.
N ) , L Use the "Vortex-Dropwise"
Precipitate in Media "Shock" dilution
method (Protocol 2).
) o ] ) Discard. Store future stocks in
Yellowing of Stock Oxidation / Light degradation )
amber vials/darkness.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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